Cas no 2287236-59-1 (rac-(3R,4R)-4-fluoro-1-oxaspiro2.4heptane)

• Product Name: rac-(3R,4R)-4-fluoro-1-oxaspiro2.4heptane
• CAS No: 2287236-59-1
• MF: C₆H₉FO
• MW: 116.133465528488
• CID: 5465893
• PubChem ID: 137945422
• Update Time: 2025-06-07

rac-(3R,4R)-4-fluoro-1-oxaspiro2.4heptane Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Fluoro-1-oxaspiro[2.4]heptane
• rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane
• Z3006439959
• rac-(3R,4R)-4-fluoro-1-oxaspiro2.4heptane

• Inchi： 1S/C6H9FO/c7-5-2-1-3-6(5)4-8-6/h5H,1-4H2/t5-,6-/m1/s1
• InChI Key： QYVBVTIEAXOYNE-PHDIDXHHSA-N
• SMILES： F[C@@H]1CCC[C@]21CO2

Computed Properties

• Exact Mass: 116.063743068 g/mol
• Monoisotopic Mass: 116.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12.5
• Molecular Weight: 116.13

Additional information on rac-(3R,4R)-4-fluoro-1-oxaspiro2.4heptane

Introduction to rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane (CAS No. 2287236-59-1)

Rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane (CAS No. 2287236-59-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its spirocyclic structure, which includes a fluorine atom and an oxirane ring, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The spirocyclic framework of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane provides a rigid and conformationally constrained structure, which can influence the biological activity and pharmacokinetic properties of molecules derived from it. The presence of the fluorine atom further enhances the compound's stability and metabolic resistance, making it an attractive candidate for drug discovery and development.

Recent research has focused on the synthesis and application of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane in various medicinal chemistry contexts. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of novel antiviral agents. The researchers demonstrated that derivatives of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the potential of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The results showed that compounds derived from this scaffold were effective in disrupting specific PPIs involved in cancer cell signaling pathways, suggesting their potential as anticancer agents.

The synthetic accessibility of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane has also been a subject of interest. A recent publication in the Tetrahedron Letters described an efficient and scalable synthetic route to this compound using a combination of ring-closing metathesis (RCM) and fluorination reactions. This method provides a robust platform for the large-scale production of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane, facilitating its use in both academic and industrial settings.

Beyond its applications in medicinal chemistry, rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane has also been explored for its potential in materials science. Research published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of functional polymers with tunable properties. These polymers have shown promise in applications such as drug delivery systems and electronic materials.

The versatility of rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane is further highlighted by its use in chiral catalysis. A study published in the Catalysis Science & Technology reported that this compound can serve as a chiral ligand in asymmetric catalytic reactions, leading to high enantioselectivity and yield in the synthesis of chiral molecules with pharmaceutical relevance.

In conclusion, rac-(3R,4R)-4-fluoro-1-oxaspiro[2.4]heptane (CAS No. 2287236-59-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, materials science, and catalytic applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemistry and its potential to contribute to future advancements in healthcare and technology.